3-(1-(2,3-dihydrobenzo[b][1,4]dioxine-5-carbonyl)piperidin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-[1-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C21H20N4O4/c26-20(15-3-1-5-17-18(15)29-12-11-28-17)24-9-6-14(7-10-24)25-13-23-19-16(21(25)27)4-2-8-22-19/h1-5,8,13-14H,6-7,9-12H2
• InChI Key: YVTQIARKTYHUGM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C=NC3=C(C2=O)C=CC=N3)C(=O)C4=C5C(=CC=C4)OCCO5
• Molecular Formula: C21H20N4O4
• Molecular Weight: 392.4 g/mol

Description

The compound is a derivative of 2,3-dihydrobenzo[b][1,4]dioxine. It has been reported that such derivatives can serve as ligands for CB1 and CB2 receptors. The compounds showed Ki values in the submicromolar range and relatively high selectivity toward CB2.

Synthesis Analysis

The synthesis of similar compounds has been reported using 2,3-dihydroxybenzoic acid as the initial material. The process involved alkylation of the phenolic hydroxyl group, azidation of the carboxylic acid, Curtius rearrangement, hydrolysis, and salification. The overall yield was 35%.

Future Directions

The compound and its derivatives could serve as a template to develop new CB2 ligands with enhanced potency and selectivity. The computational model can be applied for SAR interpretation and/or structure optimization of any other CB2-selective ligand.

Mechanism of Action

Target of Action

The primary targets of this compound are the CB1 and CB2 receptors . These receptors are part of the endocannabinoid system, which plays a crucial role in regulating a variety of physiological processes including mood, pain sensation, appetite, and memory.

Mode of Action

The compound interacts with its targets (CB1 and CB2 receptors) by acting as a ligand . Ligands are molecules that bind to proteins to serve a biological purpose. In this case, the compound binds to the CB1 and CB2 receptors, triggering a response within the cell.

Result of Action

The molecular and cellular effects of the compound’s action are largely dependent on the specific cell type and the state of the endocannabinoid system within that cell. It has been observed that compounds showing high selectivity towards cb2 receptors, like this one, can have potential therapeutic effects .